Cas no 62347-38-0 (Acetamide, N-butyl-N-(3-methyl-1,2,4-oxadiazol-5-yl)-)

62347-38-0 structure
Product name:Acetamide, N-butyl-N-(3-methyl-1,2,4-oxadiazol-5-yl)-
Acetamide, N-butyl-N-(3-methyl-1,2,4-oxadiazol-5-yl)- Chemical and Physical Properties
Names and Identifiers
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- Acetamide, N-butyl-N-(3-methyl-1,2,4-oxadiazol-5-yl)-
- N-butyl-N-(3-methyl-1,2,4-oxadiazol-5-yl)acetamide
- 62347-38-0
- DTXSID70606659
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- Inchi: InChI=1S/C9H15N3O2/c1-4-5-6-12(8(3)13)9-10-7(2)11-14-9/h4-6H2,1-3H3
- InChI Key: OPRRTFQUFRDUMM-UHFFFAOYSA-N
- SMILES: CCCCN(C1=NC(=NO1)C)C(=O)C
Computed Properties
- Exact Mass: 197.11655
- Monoisotopic Mass: 197.116426730g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 199
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 59.2Ų
Experimental Properties
- PSA: 59.23
Acetamide, N-butyl-N-(3-methyl-1,2,4-oxadiazol-5-yl)- Related Literature
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Muppidathi Marieeswaran,Perumal Panneerselvam Mater. Adv., 2021,2, 7024-7035
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Mark A. Sephton,Christopher R. Emerson,Lev N. Zakharov,Paul R. Blakemore Chem. Commun., 2010,46, 2094-2096
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3. Water
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Shih-Hsuan Hung,Hiroshi Akiba,Osamu Yamamuro,Taisuke Ozaki RSC Adv., 2020,10, 16527-16536
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Jie Wu,Jia-Hui Li,Yang-Xin Yu Phys. Chem. Chem. Phys., 2020,22, 7633-7642
62347-38-0 (Acetamide, N-butyl-N-(3-methyl-1,2,4-oxadiazol-5-yl)-) Related Products
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